Cas no 2460749-30-6 ((1s,3r)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans)

• Product Name: (1s,3r)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans
• CAS No: 2460749-30-6
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 5415823
• PubChem ID: 154843188
• Update Time: 2025-10-28

(1s,3r)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(2,2-dimethylpropyl)-, hydrochloride (1:1), trans-
• (1s,3r)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans

• Inchi： 1S/C9H19N.ClH/c1-9(2,3)6-7-4-8(10)5-7;/h7-8H,4-6,10H2,1-3H3;1H/t7-,8-;
• InChI Key： YUIMGRBFLZUVQP-KMMPGQJCSA-N
• SMILES： C([C@@H]1C[C@@H](N)C1)C(C)(C)C.Cl

Additional information on (1s,3r)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans

(1S,3R)-3-(2,2-Dimethylpropyl)cyclobutan-1-amine Hydrochloride, Trans: A Comprehensive Overview

The compound (1S,3R)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans (CAS No. 2460749-30-6) is a specialized chemical entity with unique structural and functional properties. This compound belongs to the class of cyclobutane derivatives and has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and synthesis. The trans configuration of this compound plays a significant role in its stereochemical properties, which are critical for its biological activity and interactions.

Recent studies have highlighted the importance of cyclobutane rings in organic molecules, as they can induce specific steric effects and electronic properties that are advantageous in medicinal chemistry. The 2,2-dimethylpropyl group attached to the cyclobutane ring in this compound adds bulkiness, which can influence the molecule's stability and reactivity. This structural feature is particularly relevant in the context of stereochemistry, where the spatial arrangement of substituents can significantly impact the compound's behavior in biological systems.

The hydrochloride salt form of this compound is notable for its enhanced solubility and stability under various conditions. This makes it a favorable candidate for use in pharmaceutical formulations where precise dosing and controlled release are essential. Furthermore, the trans configuration ensures a specific conformational geometry that may be critical for interactions with biological targets such as enzymes or receptors.

Recent advancements in computational chemistry have allowed researchers to model the electronic structure and reactivity of (1S,3R)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans with unprecedented accuracy. These studies have provided insights into its potential as a building block for more complex molecules or as a ligand in metalloorganic frameworks. The compound's ability to participate in hydrogen bonding and π-interactions has been identified as key factors contributing to its versatility in chemical synthesis.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing reactions or stereoselective synthesis techniques. The use of chiral auxiliaries or asymmetric catalysis has been particularly effective in achieving the desired trans configuration, ensuring high enantiomeric purity. These synthetic strategies are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemical practices.

The applications of (1S,3R)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans span multiple domains within chemistry and biology. In medicinal chemistry, it serves as a valuable intermediate for the development of bioactive compounds targeting various therapeutic areas such as oncology or neurodegenerative diseases. Its role as a chiral building block has also made it a popular choice in asymmetric synthesis campaigns aimed at producing enantiomerically pure compounds.

Moreover, recent research has explored the use of this compound in materials science applications. Its unique combination of steric hindrance and electronic properties makes it an attractive candidate for designing novel polymers or supramolecular assemblies. By leveraging its stereochemical attributes, scientists have successfully incorporated this compound into self-assembling systems that exhibit responsive behavior under external stimuli.

In conclusion, (1S,3R)-3-(2,2-dimethylpropyl)cyclobutan-1-amine hydrochloride, trans (CAS No. 2460749-30-6) is a versatile chemical entity with significant potential across multiple disciplines. Its unique structure, stereochemical properties, and functional versatility make it an invaluable tool for researchers seeking to push the boundaries of chemical innovation. As advancements in synthetic methods and computational modeling continue to evolve, this compound is poised to play an even more prominent role in future scientific discoveries.